Cas no 2137779-08-7 (Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl-)

• Product Name: Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl-
• CAS No: 2137779-08-7
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 5260401
• Update Time: 2025-07-09

Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl-

• Inchi： 1S/C17H24N2O/c18-16-12-19(17(20)14-8-4-5-9-14)11-10-15(16)13-6-2-1-3-7-13/h1-3,6-7,14-16H,4-5,8-12,18H2
• InChI Key： FYGFAMOVSSDQSI-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)C(N)C1)(C1CCCC1)=O

Additional information on Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl-

Comprehensive Overview of Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- (CAS No. 2137779-08-7)

Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- (CAS No. 2137779-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentyl and piperidinyl moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its 3-amino-4-phenyl substitution pattern, which may contribute to its bioactivity and binding affinity with various biological targets.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- fits into this trend as a potential candidate for modulating specific enzymatic pathways or receptor interactions. Its structural complexity and functional groups make it a valuable scaffold for designing derivatives with enhanced pharmacological properties. This aligns with the growing interest in structure-activity relationship (SAR) studies, where subtle modifications to the core structure can lead to significant changes in efficacy and selectivity.

The compound's CAS No. 2137779-08-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug design. Users often inquire about its synthesis methods, solubility, and stability under various conditions, highlighting the need for detailed technical data. Additionally, its potential applications in neurological disorders and inflammatory diseases are topics of ongoing research, making it a subject of interest for both scientists and investors.

From a synthetic chemistry perspective, Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- presents challenges and opportunities. The incorporation of a cyclopentyl group alongside a piperidinyl ring requires precise control over reaction conditions to achieve high yields and purity. Researchers often explore catalytic methods and green chemistry approaches to optimize its production, addressing concerns about sustainability and cost-effectiveness. These efforts are part of a broader movement toward environmentally friendly synthesis in the chemical industry.

The compound's physicochemical properties, such as its molecular weight, logP, and hydrogen bond donors/acceptors, are critical for predicting its behavior in biological systems. These parameters are essential for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, which are pivotal in early-stage drug development. As such, Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- is often included in computational modeling and in silico screening to identify its potential as a lead compound.

In conclusion, Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopentyl- (CAS No. 2137779-08-7) represents a promising area of research in modern chemistry and pharmacology. Its unique structure and potential applications align with current trends in drug discovery and personalized medicine. As scientific inquiries continue to grow, this compound is likely to remain a focal point for innovation and development in the years to come.